Benzamide, 2-(cyclopropylmethoxy)-N-(((8-methyl-8-azabicyclo(3.2.1)oct-3-yl)amino)carbonyl)-, endo-
Benzamide, 2-(cyclopropylmethoxy)-N-(((8-methyl-8-azabicyclo(3.2.1)oct-3-yl)amino)carbonyl)-, endo-
Way 100289 is a selective 5-HT3 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
136013-69-9
VCID:
VC0547086
InChI:
InChI=1S/C20H27N3O3/c1-23-15-8-9-16(23)11-14(10-15)21-20(25)22-19(24)17-4-2-3-5-18(17)26-12-13-6-7-13/h2-5,13-16H,6-12H2,1H3,(H2,21,22,24,25)/t14?,15-,16+
SMILES:
CN1C2CCC1CC(C2)NC(=O)NC(=O)C3=CC=CC=C3OCC4CC4
Molecular Formula:
C20H27N3O3
Molecular Weight:
357.4 g/mol
Benzamide, 2-(cyclopropylmethoxy)-N-(((8-methyl-8-azabicyclo(3.2.1)oct-3-yl)amino)carbonyl)-, endo-
CAS No.: 136013-69-9
Inhibitors
VCID: VC0547086
Molecular Formula: C20H27N3O3
Molecular Weight: 357.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 136013-69-9 |
---|---|
Product Name | Benzamide, 2-(cyclopropylmethoxy)-N-(((8-methyl-8-azabicyclo(3.2.1)oct-3-yl)amino)carbonyl)-, endo- |
Molecular Formula | C20H27N3O3 |
Molecular Weight | 357.4 g/mol |
IUPAC Name | 2-(cyclopropylmethoxy)-N-[[(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]carbamoyl]benzamide |
Standard InChI | InChI=1S/C20H27N3O3/c1-23-15-8-9-16(23)11-14(10-15)21-20(25)22-19(24)17-4-2-3-5-18(17)26-12-13-6-7-13/h2-5,13-16H,6-12H2,1H3,(H2,21,22,24,25)/t14?,15-,16+ |
Standard InChIKey | VFRIHPWRNNTKEX-UHFFFAOYSA-N |
Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)NC(=O)NC(=O)C3=CC=CC=C3OCC4CC4 |
SMILES | CN1C2CCC1CC(C2)NC(=O)NC(=O)C3=CC=CC=C3OCC4CC4 |
Canonical SMILES | CN1C2CCC1CC(C2)NC(=O)NC(=O)C3=CC=CC=C3OCC4CC4 |
Appearance | Solid powder |
Description | Way 100289 is a selective 5-HT3 receptor antagonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | endo-N-((8-methyl-8-azabicyclo(3.2.1)octan-3-yl)aminocarbonyl)-2-cyclopropylmethoxybenzamide WAY 100289 WAY-100289 WAY100289 |
Reference | 1: Rodgers RJ, Cole JC, Tredwell JM. Profile of action of 5-HT3 receptor antagonists, ondansetron and WAY 100289, in the elevated plus-maze test of anxiety of mice. Psychopharmacology (Berl). 1995 Feb;117(3):306-12. PubMed PMID: 7770606. 2: Hodges H, Sowinski P, Sinden JD, Netto CA, Fletcher A. The selective 5-HT3 receptor antagonist, WAY100289, enhances spatial memory in rats with ibotenate lesions of the forebrain cholinergic projection system. Psychopharmacology (Berl). 1995 Feb;117(3):318-32. PubMed PMID: 7770608. 3: Bill DJ, Fletcher A, Glenn BD, Knight M. Behavioural studies on WAY100289, a novel 5-HT3 receptor antagonist, in two animal models of anxiety. Eur J Pharmacol. 1992 Aug 6;218(2-3):327-34. PubMed PMID: 1358637. |
PubChem Compound | 6918186 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume